Cas no 899353-99-2 (7-chloro-2-(4-ethylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione)

• Product Name: 7-chloro-2-(4-ethylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
• CAS No: 899353-99-2
• MF: C₁₉H₁₅ClN₂OS
• MW: 354.853202104568
• CID: 5448030
• Update Time: 2025-09-28

7-chloro-2-(4-ethylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-(4-ethylphenyl)-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione
• 7-chloro-2-(4-ethylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione

• Inchi： 1S/C19H15ClN2OS/c1-2-11-3-5-12(6-4-11)17-21-18-15(19(24)22-17)10-13-9-14(20)7-8-16(13)23-18/h3-9H,2,10H2,1H3,(H,21,22,24)
• InChI Key： DANCBXARZHQRSL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(CC)C=C2)=NC(=S)C2CC3=C(OC=2N1)C=CC(Cl)=C3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 7-chloro-2-(4-ethylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione

Comprehensive Overview of 7-Chloro-2-(4-ethylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione (CAS No. 899353-99-2)

The compound 7-chloro-2-(4-ethylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione (CAS No. 899353-99-2) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a chromeno[2,3-d]pyrimidine core substituted with a chloro group and an ethylphenyl moiety, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of a thione functional group further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for heterocyclic compounds like 7-chloro-2-(4-ethylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione has surged due to their role in drug discovery. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. The compound's chromeno-pyrimidine backbone is structurally similar to several FDA-approved drugs, sparking investigations into its structure-activity relationships (SAR) and pharmacokinetic properties.

From a synthetic chemistry perspective, CAS No. 899353-99-2 exemplifies the growing trend of multi-component reactions (MCRs) in organic synthesis. Its preparation often involves cyclocondensation strategies, which align with the pharmaceutical industry's push for greener, more efficient methodologies. The compound's solubility and stability under physiological conditions are frequently discussed in academic forums, as these properties are critical for bioavailability optimization.

The rise of computational chemistry and AI-driven drug design has further amplified interest in 7-chloro-2-(4-ethylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione. Molecular docking studies suggest its potential to interact with protein targets involved in cell signaling pathways. This aligns with current Google search trends, where queries like "chromeno-pyrimidine derivatives in cancer therapy" and "small molecule kinase inhibitors 2024" reflect the public's focus on targeted therapies.

Material scientists have also explored applications of CAS No. 899353-99-2 beyond pharmaceuticals. Its conjugated π-system makes it a candidate for organic electronics, particularly in OLED materials and photovoltaic devices. The compound's fluorescence properties are under investigation for potential use in bioimaging probes, addressing the growing need for non-invasive diagnostic tools.

Quality control of 7-chloro-2-(4-ethylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione remains a critical discussion point in analytical chemistry circles. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for verifying purity, especially when the compound is used in high-throughput screening assays. Recent publications emphasize the importance of isomeric purity, as even minor contaminants can significantly impact biological activity.

Environmental considerations surrounding heterocyclic compound synthesis have led to innovations in the production of CAS No. 899353-99-2. The development of catalytic methods reducing heavy metal usage responds to both regulatory pressures and the industry's sustainability goals. This aligns with frequently searched terms like "green chemistry in pharmaceutical synthesis" and "eco-friendly heterocycle preparation".

Patent landscapes reveal growing intellectual property activity around chromeno[2,3-d]pyrimidine derivatives, with 7-chloro-2-(4-ethylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione appearing in several applications for central nervous system (CNS) disorders treatment. The compound's ability to cross the blood-brain barrier makes it particularly interesting for neurodegenerative disease research, a field experiencing exponential growth in funding and publications.

In conclusion, 7-chloro-2-(4-ethylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione represents a versatile chemical entity bridging multiple scientific disciplines. Its continued study addresses pressing challenges in medicinal chemistry, materials science, and analytical methodology, making it a compound of enduring relevance in both academic and industrial settings.